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Compound of Interest

Compound Name: Cesium-135

Cat. No.: B1237729 Get Quote

This technical guide provides an in-depth overview of the Cesium-135 (¹³⁵Cs) isotope, tailored

for researchers, scientists, and professionals in related fields. It covers the discovery, history,

nuclear properties, and analytical methodologies pertinent to this long-lived fission product.

Introduction
Cesium-135 is a radioactive isotope of cesium with a half-life of approximately 2.3 million

years. It is a significant fission product, meaning it is produced in large quantities within nuclear

reactors. Due to its long half-life and mobility in the environment, ¹³⁵Cs is a critical component

in the long-term safety assessment of geological repositories for nuclear waste. Unlike the

more commonly discussed ¹³⁷Cs, which has a much shorter half-life of about 30 years and a

strong gamma emission, ¹³⁵Cs is a low-energy beta emitter, making its detection and

quantification challenging.

Discovery and History
The understanding of Cesium-135 is intrinsically linked to the study of nuclear fission.

Following the discovery of nuclear fission in the late 1930s, extensive research was undertaken

to identify and characterize the multitude of fission products. Cesium-135 was identified as one

of the many isotopes produced from the fission of uranium and plutonium. Its long half-life was

determined through various experimental measurements over the years, solidifying its

importance in the context of long-term nuclear waste management.
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Nuclear Properties and Production
Cesium-135 is primarily produced in nuclear reactors through the beta decay of Xenon-135

(¹³⁵Xe). ¹³⁵Xe is a fission product with an extremely high neutron capture cross-section, which

also makes it a significant neutron poison in operating reactors. The production and decay

pathway is a key aspect of its presence in spent nuclear fuel.

Below is a summary of the key nuclear properties of Cesium-135.

Property Value

Half-life 2.3 x 10⁶ years

Decay Mode Pure β⁻ decay

Maximum Beta Energy 269 keV

Fission Yield (from ²³⁵U) ~6.5%

Fission Yield (from ²³⁹Pu) ~7.8%

Neutron Capture Cross-section 8.3 ± 0.3 barns
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Experimental Protocols and Analysis
The analysis of ¹³⁵Cs is complicated by the presence of the highly radioactive ¹³⁷Cs and the

stable ¹³³Cs in spent nuclear fuel. Furthermore, its low-energy beta decay makes radiometric

detection difficult. Therefore, mass spectrometry techniques are generally preferred for its

quantification.

Sample Preparation and Chemical Separation
A robust chemical separation is crucial to isolate cesium from the complex matrix of spent

nuclear fuel and from other elements that could cause isobaric interferences (e.g., ¹³⁵Ba).
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A generic protocol involves:

Leaching: The spent nuclear fuel sample is leached with a strong acid, such as nitric acid, to

bring the radionuclides into solution.

Cesium Separation: Cesium is selectively separated from the solution using methods like

ion-exchange chromatography or solvent extraction with crown ethers. This step is critical to

remove the bulk of the matrix and interfering radionuclides.

Purification: The separated cesium fraction is further purified to ensure it is free from any

contaminants that could affect the mass spectrometric measurement.

Mass Spectrometric Analysis
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a common technique for the

determination of ¹³⁵Cs.

Experimental Workflow:

Instrument Calibration: The ICP-MS is calibrated using standard solutions of known isotopic

composition.

Sample Introduction: The purified cesium sample is introduced into the plasma, where it is

ionized.

Mass Analysis: The ions are guided into the mass spectrometer, where they are separated

based on their mass-to-charge ratio.

Detection: The ion detector measures the intensity of the ion beams corresponding to ¹³³Cs,

¹³⁵Cs, and ¹³⁷Cs.

Data Analysis: The isotopic ratios (e.g., ¹³⁵Cs/¹³⁷Cs) are calculated from the measured

intensities. The concentration of ¹³⁵Cs can then be determined if the concentration of another

cesium isotope is known or by using an isotopic tracer.
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Challenges and Future Directions
The primary challenge in the study of ¹³⁵Cs remains its accurate quantification in nuclear waste

due to its long half-life and low-energy radiation. Future research will likely focus on developing

more sensitive and efficient separation and detection methods. Additionally, understanding the

long-term environmental behavior of ¹³⁵Cs is crucial for the safety assessment of geological

repositories.

Relevance to Drug Development Professionals
While Cesium-135 does not have a direct application in drug development, understanding the

analytical techniques for detecting and quantifying trace-level isotopes is relevant. The
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methodologies used for ¹³⁵Cs, such as ICP-MS, are also employed in pharmaceutical analysis

for elemental impurity testing and in pharmacokinetic studies using stable isotopes. The

rigorous separation and purification protocols are analogous to those required in the

manufacturing of radiopharmaceuticals, where high purity is essential.

To cite this document: BenchChem. [Cesium-135: A Comprehensive Technical Guide on its
Discovery, History, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237729#discovery-and-history-of-cesium-135-
isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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